Cas no 2229146-89-6 (tert-butyl N-{4-1-(2-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(2-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate
• CAS No: 2229146-89-6
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6449610
• PubChem ID: 165736187
• Update Time: 2025-06-08

tert-butyl N-{4-1-(2-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(2-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate
• 2229146-89-6
• tert-butyl N-{4-[1-(2-aminoethyl)cyclopropyl]-2-hydroxyphenyl}carbamate
• EN300-1875874

• Inchi： 1S/C16H24N2O3/c1-15(2,3)21-14(20)18-12-5-4-11(10-13(12)19)16(6-7-16)8-9-17/h4-5,10,19H,6-9,17H2,1-3H3,(H,18,20)
• InChI Key： VCCAZLSTFANAEH-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C1(CCN)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{4-1-(2-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate

tert-butyl N-{4-1-(2-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate (CAS No. 2229146-89-6): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-{4-1-(2-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate (CAS No. 2229146-89-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as TBNC, is characterized by its tert-butyl carbamate moiety and a substituted cyclopropyl ring, which contribute to its distinct chemical properties and biological activities.

The tert-butyl carbamate group is a common protecting group used in organic synthesis, particularly in the preparation of amino acids and peptides. It provides stability and prevents premature reactivity, making it an essential component in the synthesis of complex molecules. The cyclopropyl ring, on the other hand, introduces conformational constraints that can influence the compound's binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the potential of TBNC in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that TBNC can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, thereby reducing neurotoxicity and improving cognitive function.

In addition to its neuroprotective properties, TBNC has also shown promise in cancer research. Preclinical studies have indicated that the compound can selectively target cancer cells by interfering with their metabolic pathways. Specifically, TBNC has been found to inhibit the activity of key enzymes involved in glycolysis and glutaminolysis, which are critical for cancer cell proliferation and survival. This selective targeting mechanism makes TBNC a potential candidate for developing novel anticancer therapies with reduced side effects.

The pharmacokinetic properties of TBNC have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. The tert-butyl carbamate group enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes and improving its bioavailability. Furthermore, the cyclopropyl ring contributes to the compound's metabolic stability, reducing its susceptibility to rapid degradation by hepatic enzymes.

Clinical trials are currently underway to evaluate the safety and efficacy of TBNC in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, tert-butyl N-{4-1-(2-aminoethyl)cyclopropyl-2-hydroxyphenyl}carbamate (CAS No. 2229146-89-6) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to unravel its full potential, TBNC holds great promise for addressing unmet medical needs in various disease areas.